![molecular formula C24H18F3N3O5S B2838451 Ethyl 5-[(3-methoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate CAS No. 851951-16-1](/img/structure/B2838451.png)
Ethyl 5-[(3-methoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
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Description
Ethyl 5-[(3-methoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H18F3N3O5S and its molecular weight is 517.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
A study by Al-Kamali et al. (2014) on thieno[2,3-c]pyridazines reveals the synthesis of novel compounds using a related starting material, which were then evaluated for their antibacterial activities. This research suggests a potential application of Ethyl 5-[(3-methoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate in developing new antibacterial agents (Al-Kamali, Al-Hazmi, Alhousami, & Al-Masany, 2014).
Antitumor Agents
Nassar, Atta-Allah, and Elgazwy (2015) described a method to synthesize pyrazolo[3,4-d]pyrimidine derivatives, which showed significant effects in mouse tumor model cancer cell lines, suggesting the potential of this compound derivatives as antitumor agents (Nassar, Atta-Allah, & Elgazwy, 2015).
Cytotoxicity Studies
Research conducted by Hassan, Hafez, and Osman (2014) on pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, including cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, offers insights into the potential chemotherapeutic applications of related compounds (Hassan, Hafez, & Osman, 2014).
Antimicrobial and Anticancer Evaluation
A study by Bekircan et al. (2008) on 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives evaluated their anticancer activity against a panel of 60 cell lines from nine cancer types, indicating the potential of this compound in anticancer research (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
Discovery of Apoptosis-Inducing Agents
Gad et al. (2020) focused on the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives, revealing their significant anticancer potential, particularly against breast cancer cell lines. This indicates the relevance of structurally related compounds in the discovery of new apoptosis-inducing agents for cancer treatment (Gad, Nafie, Eltamany, Hammad, Barakat, & Boraei, 2020).
Properties
IUPAC Name |
ethyl 5-[(3-methoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18F3N3O5S/c1-3-35-23(33)19-17-12-36-21(28-20(31)13-5-4-6-16(11-13)34-2)18(17)22(32)30(29-19)15-9-7-14(8-10-15)24(25,26)27/h4-12H,3H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXOXAZAXICLEKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=CC=C3)OC)C4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18F3N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
517.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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